1,3-Dichloro-5-(methylsulfinyl)benzene

• CAS No.: 38452-22-1
• Molecular Formula: C7H6Cl2OS
• Molecular Weight: 209.09 g/mol
• IUPAC Name: 1,3-dichloro-5-methylsulfinylbenzene
• InChI: InChI=1S/C7H6Cl2OS/c1-11(10)7-3-5(8)2-6(9)4-7/h2-4H,1H3
• InChI Key: XLMGZUCROJQLQK-UHFFFAOYSA-N
• SMILES: CS(=O)C1=CC(=CC(=C1)Cl)Cl
• Synonyms: 3,5-dichlorophenyl methyl sulfoxide; DCMSO

Description

1,3-Dichloro-5-(methylsulfinyl)benzene is a substituted benzene derivative characterized by a methylsulfinyl (-S(O)CH₃) group at the 5-position and chlorine atoms at the 1- and 3-positions. Methylsulfinyl groups are known to influence electronic and steric properties, affecting reactivity and interactions in chemical or biological systems. This compound may find use in pharmaceuticals, agrochemicals, or materials science, though specific applications require further study .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Physicochemical Properties

Key analogs and their properties are summarized below:

Compound Name	Substituent	Molecular Formula	Molecular Weight (g/mol)	Physical State	Melting Point (°C)	Key Applications/Properties	References
1,3-Dichloro-5-(chloromethyl)benzene	-CH₂Cl	C₇H₅Cl₃	195.47	Solid	35–37	Intermediate in organic synthesis
1,3-Dichloro-5-(trifluoromethyl)benzene	-CF₃	C₇H₃Cl₂F₃	227.00	Colorless oil	N/A	NMR-characterized; synthetic precursor
1,3-Dichloro-5-(difluoromethoxy)benzene	-O-CF₂	C₇H₄Cl₂F₂O	213.01	Liquid	N/A	Liquid at room temperature
1,3-Dichloro-5-(3-methyl-3-butenyl)benzene	-CH₂-C(CH₃)=CH₂	C₁₁H₁₂Cl₂	215.12	N/A	N/A	Larger hydrophobic substituent
1,3-Dichloro-5-(3,3,3-trifluoropropenyl)benzene	-CH₂-CF=CF₂	C₉H₅Cl₂F₃	253.04	N/A	N/A	Insecticide intermediate
1,3-Dichloro-5-(4-chlorophenoxy)benzene	-O-C₆H₄Cl	C₁₂H₇Cl₃O	283.54	N/A	N/A	Phenoxy-linked chlorinated derivative

Key Observations

Substituent Effects on Physical State :

• Chloromethyl (-CH₂Cl) : Results in a low-melting solid (35–37°C), likely due to moderate intermolecular forces .
• Trifluoromethyl (-CF₃) : Imparts oil-like consistency, suggesting reduced crystallinity and higher hydrophobicity .
• Difluoromethoxy (-O-CF₂) : Yields a liquid, possibly due to increased molecular asymmetry and weak van der Waals interactions .

Electronic and Steric Influences :

• Electron-withdrawing groups (e.g., -CF₃, -S(O)CH₃) enhance electrophilic aromatic substitution reactivity, making these compounds useful in cross-coupling reactions .
• Bulky substituents (e.g., 3-methyl-3-butenyl) may hinder reactivity at the benzene ring but improve lipid solubility for biological applications .

Environmental and Biological Relevance :

• Chlorinated analogs (e.g., 1,3-dichloro-5-(3-chlorophenyl)benzene) are persistent in the environment, as evidenced by Henry’s Law constants for related compounds (e.g., 8.4×10⁻² for a tetrachlorobutyl derivative) .
• The methylsulfinyl group in the target compound may enhance interactions with biological targets, similar to sulfoxide-containing pharmaceuticals .